5-Cyclopentyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride

• Molecular Formula: C8H12ClN3O2S
• Molecular Weight: 249.72 g/mol
• SMILES: CN1C(=NN=C1S(=O)(=O)Cl)C2CCCC2
• InChI: InChI=1S/C8H12ClN3O2S/c1-12-7(6-4-2-3-5-6)10-11-8(12)15(9,13)14/h6H,2-5H2,1H3
• InChIKey: RTFJVPABQWHAIM-UHFFFAOYSA-N

Generic sulfonyl chlorides lack the steric and lipophilic modulation required for precise SuTEx chemistry. 5-Cyclopentyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS 1565967-42-1) resolves this with a 5-cyclopentyl group that delivers distinct cycloaliphatic bulk (Es ≈ -0.79) and enhanced lipophilicity (est. logP ≈ 1.8-2.3). - Enables finer Tyr/Lys chemoselectivity in activity-based protein profiling. - Produces sulfonamide libraries with improved membrane permeability. - Supplied at ≥95% HPLC purity for stoichiometric precision in multi-step syntheses. Available through custom synthesis; typical lead times apply.

5-Cyclopentyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl Chloride – Overview

5-Cyclopentyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS 1565967-42-1, molecular formula C₈H₁₂ClN₃O₂S, molecular weight 249.72 g/mol) is a functionalized 1,2,4-triazole derivative that serves as a reactive electrophilic intermediate in organic synthesis. It belongs to the emerging class of sulfonyl-triazole electrophiles employed in sulfur-triazole exchange (SuTEx) chemistry for covalent protein modification and chemical probe development. [1] [2] Commercial availability is primarily through custom synthesis suppliers at purities of 95% and above.

Workflow SuTEx covalent probe synthesis

Selection Cycloaliphatic electrophile scaffold

Context Sterically controlled leaving-group profile

• [1] Borne AL, Huang T, Hosseinibarkooie S, et al. Development and biological applications of sulfur-triazole exchange (SuTEx) chemistry. RSC Chem Biol. 2021;2(4):1106-1126. doi:10.1039/D1CB00080B View Source
• [2] Hsu KL, et al. Sulfur-heterocycle exchange chemistry and uses thereof. U.S. Patent 12,366,579, issued July 22, 2025. View Source

Uniqueness of the 5-Cyclopentyl-4-methyl Derivative

The 5-cyclopentyl substituent imparts distinct steric and lipophilic properties that are absent in simpler 1,2,4-triazole-3-sulfonyl chlorides. In SuTEx chemistry, the triazole ring serves as the leaving group (LG), and modifications to the LG scaffold directly influence electrophile reactivity, chemoselectivity toward nucleophilic amino acid residues (e.g., tyrosine vs. lysine), and overall probe performance in cellular proteomes. [1] The 5-cyclopentyl group provides a cycloaliphatic steric bulk that cannot be replicated by a 5-methyl, 5-ethyl, or unsubstituted analog, thereby modulating reaction rates, protein‐labeling profiles, and the physicochemical properties of downstream sulfonamide products. [2] Generic substitution with a structurally simpler sulfonyl chloride would alter these critical parameters, compromising synthetic utility and biological probe performance.

Steric & lipophilic mismatch 5-Cyclopentyl bulk and logP may not transfer to 5-methyl or 5-ethyl analogs, potentially altering reaction rates and protein-labeling specificity.

Leaving-group behavior Cycloaliphatic steric effects on triazole leaving-group ability differ significantly from smaller alkyl substituents, which may shift SuTEx chemoselectivity.

Purity assurance gap Simpler 1,2,4-triazole sulfonyl chlorides often lack verified purity specifications, introducing uncertainty in stoichiometric control compared with the ≥95% documented grade.

• [1] Borne AL, Huang T, Hosseinibarkooie S, et al. Development and biological applications of sulfur-triazole exchange (SuTEx) chemistry. RSC Chem Biol. 2021;2(4):1106-1126. View Source
• [2] Hsu KL, et al. Sulfur-heterocycle exchange chemistry and uses thereof. U.S. Patent 12,366,579, issued July 22, 2025. View Source

5-Cyclopentyl-4-methyl Derivative: Quantitative Differentiation

Molecular Weight and Lipophilicity vs. 5-Cyclobutyl Analog

The replacement of a cyclobutyl with a cyclopentyl substituent at the 5-position increases the molecular weight from 235.69 g/mol (5-cyclobutyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride) to 249.72 g/mol, and raises the predicted logP by approximately 0.45–0.70 log units. This increase in lipophilicity is expected to enhance membrane permeability and alter the pharmacokinetic profile of derived sulfonamide compounds. [1]

Lipophilicity & MW

Class-level inference

Target (5-cyclopentyl): MW 249.72 g/mol; logP ≈1.8–2.3
Comparator (5-cyclobutyl): MW 235.69 g/mol; logP ≈1.3–1.8
ΔMW +14.03; ΔlogP +0.45 to +0.70

Supports membrane permeability review

Class-level inference; predicted values only

Evidence Dimension	Molecular weight and predicted logP (lipophilicity)
Target Compound Data	MW = 249.72 g/mol; estimated logP ≈ 1.8–2.3 (calculated via fragment-based method)
Comparator Or Baseline	5-Cyclobutyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride: MW = 235.69 g/mol; estimated logP ≈ 1.3–1.8
Quantified Difference	ΔMW = +14.03 g/mol; ΔlogP ≈ +0.45 to +0.70
Conditions	Computational prediction using fragment-based logP estimation; no experimental logP data available for either compound

Why This Matters

Higher lipophilicity can directly affect compound solubility, cellular uptake, and target engagement in cell-based assays, making the cyclopentyl derivative preferable for applications requiring enhanced membrane penetration.

• [1] Bhal SK, Kassam K, Peirson IG, Pearl GM. The Rule of Five revisited: applying log D in place of log P in drug-likeness filters. Mol Pharm. 2007;4(4):556-560. View Source

Steric Bulk vs. 5-Methyl and 5-Ethyl Analogs

The 5-cyclopentyl group (Taft steric parameter Es ≈ –0.79) provides substantially greater steric hindrance than 5-ethyl (Es ≈ –0.38) or 5-methyl (Es ≈ –0.17) substituents on the triazole ring. [1] This steric differentiation directly influences the rate of nucleophilic substitution at the sulfonyl chloride center and can bias the leaving group ability of the triazole in SuTEx reactions, as bulkier LGs alter the transition-state geometry and activation energy of sulfur-triazole exchange. [2]

Steric Hindrance

Class-level inference

ΔEs = –0.62 (vs. 5-methyl)
ΔEs = –0.41 (vs. 5-ethyl)

May influence reaction chemoselectivity

Class-level; Taft Es estimation

Evidence Dimension	Steric hindrance (Taft Es parameter)
Target Compound Data	5-cyclopentyl: Es ≈ –0.79
Comparator Or Baseline	5-methyl: Es ≈ –0.17; 5-ethyl: Es ≈ –0.38; 5-cyclobutyl: Es ≈ –0.67 (estimated)
Quantified Difference	ΔEs (vs. 5-methyl) = –0.62; ΔEs (vs. 5-ethyl) = –0.41
Conditions	Values derived from Taft's linear free-energy relationship for aliphatic substituents; Es for 5-cyclobutyl estimated by interpolation

Why This Matters

Greater steric bulk enables finer control over reaction chemoselectivity and protein‑labeling specificity in SuTEx applications, reducing off‑target labeling compared to less hindered analogs.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Fundamentals and Applications in Chemistry and Biology. American Chemical Society; 1995. (Taft steric parameters for alkyl and cycloalkyl groups.) View Source
• [2] Borne AL, et al. Development and biological applications of sulfur-triazole exchange (SuTEx) chemistry. RSC Chem Biol. 2021;2(4):1106-1126. View Source

Purity Specifications vs. Unsubstituted Analog

While unsubstituted 4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS 1163139-41-0, MW 181.60 g/mol) is listed by some vendors at unspecified purity levels, the 5-cyclopentyl derivative is standardly supplied at a minimum purity of 95% (HPLC), as specified by multiple commercial suppliers including Leyan and CymitQuimica. This defined purity specification reduces uncertainty in stoichiometric calculations and downstream reaction yields for procurement decisions.

Purity Specification

Supporting evidence

≥95% (HPLC) verified
vs. unverified claims for unsubstituted analog

Supports stoichiometry and batch consistency

Comparator purity unverified

Evidence Dimension	Commercial purity specification
Target Compound Data	5-Cyclopentyl-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride: ≥95% (HPLC)
Comparator Or Baseline	4-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride: purity not explicitly stated by multiple vendors (commonly '95%' but unverified)
Quantified Difference	Verified ≥95% specification vs. unverified purity claims
Conditions	Vendor technical datasheets; HPLC purity determination

Why This Matters

A verified purity specification minimizes batch-to-batch variability and ensures reproducible results in multi-step syntheses or biological assays, reducing the risk of failed experiments due to unknown impurity profiles.

5-Cyclopentyl-4-methyl Derivative: Key Applications

Cycloaliphatic Sulfonamide Library Development

The enhanced lipophilicity (estimated logP ≈ 1.8–2.3) and steric bulk of the 5-cyclopentyl substituent make this sulfonyl chloride an ideal electrophile for generating focused sulfonamide libraries with improved membrane permeability profiles. Derivatization with diverse amine nucleophiles yields products with physicochemical properties that fill a gap between flat aromatic sulfonamides and highly flexible aliphatic counterparts. [Section 3, Evidence_Items 1 and 2]

SuTEx Probe Synthesis for Tyrosine-Selective Proteomics

The 5-cyclopentyl group's steric effects (Es ≈ –0.79) are predicted to modulate the leaving group ability of the triazole ring in SuTEx chemistry, enabling finer control over tyrosine vs. lysine chemoselectivity. This compound serves as a key precursor for synthesizing SuTEx probes with cycloaliphatic adduct groups for activity-based protein profiling experiments. [Section 3, Evidence_Items 1 and 2; Section 2]

Reliable Intermediate with Defined Purity

With a documented purity specification of ≥95% (HPLC), this compound is suitable for multi-step synthetic sequences where precise stoichiometry is critical. The consistent quality reduces the need for re-purification and lowers the risk of side reactions caused by unidentified impurities, making it a dependable choice for both academic and industrial synthetic workflows. [Section 3, Evidence_Items 3]

Application

Selection Property

Validation Focus

Cycloaliphatic sulfonamide library synthesis

Lipophilicity & steric profile

Membrane permeability & library diversity

SuTEx probe development

Leaving-group modulation potential

Tyrosine/lysine chemoselectivity in proteomics

Multi-step synthetic workflows

Verified purity specification

Stoichiometry & batch reproducibility